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Compound of Interest

Compound Name: 4-(trans-4-Ethylcyclohexyl)phenol

Cat. No.: B1353535 Get Quote

This guide provides essential physicochemical data for 4-(trans-4-ethylcyclohexyl)phenol, a
key intermediate in the synthesis of liquid crystal materials and a valuable component in the

development of advanced polymers and pharmaceutical compounds.[1][2] Its specific

molecular structure contributes to desirable properties such as thermal stability and molecular

alignment in high-performance applications.[1]

Physicochemical Properties
The fundamental molecular properties of 4-(trans-4-ethylcyclohexyl)phenol are summarized

below. This data is critical for researchers and drug development professionals for

stoichiometric calculations, analytical characterization, and formulation development.

Property Value

Molecular Formula C14H20O[1][3][4]

Molecular Weight 204.31 g/mol [5]

Alternate Molecular Weight 204.30800 g/mol [3]

Logical Relationship of Compound Properties
The following diagram illustrates the hierarchical relationship between the compound's

nomenclature and its derived molecular properties.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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